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molecular formula C7H12N2 B127263 1,5-Diazabicyclo[4.3.0]non-5-ene CAS No. 3001-72-7

1,5-Diazabicyclo[4.3.0]non-5-ene

Cat. No. B127263
CAS RN: 3001-72-7
M. Wt: 124.18 g/mol
InChI Key: SGUVLZREKBPKCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08987498B2

Procedure details

1.55 g of 2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide (Example 3 Step B), 2.46 g of triphenylmethanethiol and 25 mL of acetonitrile were charged to a flask. To the mixture obtained 880 μL of DBN was added, and the mixture obtained was heated to 60° C. and stirred for 23 h. Upon completion of the reaction (TLC), the mixture obtained was cooled to rt, diluted with EtOAc and washed with H2O and brine. The organic layer obtained was dried over MgSO4, concentrated in vacuo and the crude product obtained was subjected to column chromatography (eluent: Cyclohexane/EtOAc 5:1). The required fractions were identified, combined and concentrated in vacuo.
Name
2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
triphenylmethanethiol
Quantity
2.46 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
25 mL
Type
reactant
Reaction Step One
Name
DBN

Identifiers

REACTION_CXSMILES
F[C:2](F)(F)[C:3]([NH:5][C@@H:6]1[CH2:12][CH2:11][C@H:10]2[C@H](O2)C1)=O.C1(C(C2C=CC=CC=2)(C2C=CC=CC=2)S)C=CC=CC=1.[C:35](#[N:37])C>>[CH2:12]1[CH2:6][N:5]2[C:10](=[N:37][CH2:35][CH2:2][CH2:3]2)[CH2:11]1

Inputs

Step One
Name
2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide
Quantity
1.55 g
Type
reactant
Smiles
FC(C(=O)N[C@H]1C[C@H]2O[C@H]2CC1)(F)F
Name
triphenylmethanethiol
Quantity
2.46 g
Type
reactant
Smiles
C1(=CC=CC=C1)C(S)(C1=CC=CC=C1)C1=CC=CC=C1
Name
acetonitrile
Quantity
25 mL
Type
reactant
Smiles
C(C)#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
DBN
Type
product
Smiles
C1CC2=NCCCN2C1
Measurements
Type Value Analysis
AMOUNT: VOLUME 880 μL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.